BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Platinum
Resistance Thermometers in Low-Temperature
Physics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Platinum

Cat. No.: B1197947

Audience: Researchers, scientists, and drug development professionals.

Introduction

Platinum Resistance Thermometers (PRTSs) are indispensable tools for accurate and reliable
temperature measurement in low-temperature physics. Their principle of operation is based on
the predictable and stable relationship between the electrical resistance of a pure platinum
element and temperature.[1][2][3] This document provides detailed application notes and
experimental protocols for the effective use of PRTs in cryogenic environments.

PRTs, such as the common Pt100 which has a resistance of 100 Q at 0°C, offer high
repeatability and nearly constant sensitivity at temperatures above 30 K.[4][5][6] While their
sensitivity decreases at lower temperatures, specialized models are characterized for use down
to 14 K.[4]

Principles of Operation

The fundamental principle behind a PRT is the temperature-dependent electrical resistance of
platinum.[1][2][3] As the temperature of the platinum element changes, its electrical
resistance changes in a well-defined and repeatable manner. By measuring this resistance, the
temperature can be accurately determined. For precision measurements, a four-wire
configuration is crucial to eliminate the influence of lead wire resistance.[7]
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Types of Platinum Resistance Thermometers for
Low-Temperature Applications

Two primary types of PRTs are used in low-temperature physics: wire-wound and thin-film.

» Wire-Wound PRTs: These are typically used as secondary standards due to their high
stability and repeatability.[8] The platinum wire is wound in a strain-free manner to minimize
resistance changes due to mechanical stress.

e Thin-Film PRTs: These are smaller and have a faster response time. They are created by
depositing a thin film of platinum onto a ceramic substrate.

For cryogenic applications, it is essential to select a PRT specifically designed and calibrated
for low temperatures.

Quantitative Data and Performance Characteristics

The selection of a suitable PRT for low-temperature applications depends on its performance
characteristics. The following table summarizes key quantitative data for different types of
PRTs.
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Industrial PRT

Industrial PRT

Cryogenic PRT

Standard PRT i ] (e.g., Lake
Parameter (IPRT) - Wire- (IPRT) - Thin-

(SPRT) _ Shore PT-100

Wound Film ]
series)

Typical

13.8 Kto 1234
Temperature Ko -200°C to 600°C -50°C to 500°C 14 K to 873 K[4]
Range
Nominal 100 Q (Pt100) or 100 Q (Pt100) or
Resistance at 25Qor 100 Q 1000 Q (Pt1000) 1000 Q (Pt1000) 100 Q
0°C [10] [10]
Sensitivity

) Moderate (~0.4 Moderate (~0.4 Nearly constant
(dR/dT) at 77 K High
Q/K for Pt100) Q/K for Pt100) above 30 K[4]
(approx.)
High

Stability after ) reproducibility

Excellent Good Fair to Good

Thermal Cycling

(x5 mK at 77 K)
[4]

Magnetic Field

Low, but requires

correction at high

Low above 40 K.
[4] Errors can be

significant at

Similar to wire-

Low dependence

Dependence fields and low lower wound IPRTSs. above 40 K.[4]

temperatures. temperatures
and high fields.
_ < +1 mK (with _

Typical Accuracy +5 mK (with
proper 0.1 Kto t0.5K +0.2Kto 1 K ) )

(at 77 K) ] ] calibration)[4]
calibration)

Experimental Protocols
Protocol for Installation of a PRT in a Cryostat

This protocol outlines the essential steps for correctly installing a PRT in a low-temperature

experimental setup to ensure accurate temperature measurement.
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Materials:

Platinum Resistance Thermometer (PRT)

e Cryostat

o Thermal grease (e.g., Apiezon N)

 Insulated, low thermal conductivity wiring (e.g., phosphor bronze or manganin)
e Heat shrink tubing

e Soldering iron and solder

o Copper bobbins or posts for thermal anchoring

e Solvent (e.g., acetone, isopropyl alcohol)

Procedure:

o Prepare the Mounting Surface: Clean the area where the PRT will be mounted with acetone,
followed by an isopropyl alcohol rinse.[8] Allow the solvents to evaporate completely.

e Mount the PRT:
o Apply a thin, uniform layer of thermal grease to the mounting surface and the PRT.

o Securely fasten the PRT to the surface. If mounting in a recess, ensure the sensor is
surrounded by thermal grease.[8]

e Wire the PRT:

o Use a four-wire configuration for all precision measurements to eliminate the effect of lead
resistance.

o Solder the connecting wires to the PRT leads. Use heat shrink tubing to insulate the solder
joints.

e Thermal Anchoring of Wires:
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o Heat conducted through the connecting wires can introduce significant measurement

errors.[2]

o Thermally anchor the wires at various temperature stages within the cryostat (e.g., at the
77 K and 4 K stages of a liquid helium cryostat).

o Asimple and effective method is to wrap the wires tightly around a copper bobbin or post
that is in good thermal contact with the cold stage. A minimum of five wraps is

recommended.[8]

o Afinal thermal anchor at the sample stage is crucial to ensure the PRT is at the same

temperature as the sample.[2]

Protocol for PRT Calibration at Cryogenic Temperatures

For high-accuracy measurements, PRTs should be calibrated at fixed cryogenic temperature

points.
Materials:

PRT to be calibrated

Standard calibrated reference thermometer

Cryostat with a calibration block

High-precision resistance bridge or digital multimeter

Data acquisition system
Procedure:

e Mount Thermometers: Install both the PRT to be calibrated and the reference thermometer in
close proximity within the calibration block of the cryostat to minimize temperature gradients.

o Establish Thermal Equilibrium: Cool the cryostat to the desired fixed-point temperature (e.qg.,
the boiling point of liquid nitrogen, 77.36 K). Allow sufficient time for the system to reach
thermal equilibrium.
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e Perform Resistance Measurements:
o Use a four-wire measurement setup for both thermometers.

o Apply the recommended excitation current to minimize self-heating. For a Pt100, this is
typically around 1 mA.[9]

o Simultaneously record the resistance of both the reference thermometer and the PRT
under calibration.

o Repeat at Multiple Fixed Points: Repeat the measurement process at several other well-
defined low-temperature fixed points.

o Generate Calibration Curve: Use the collected data to generate a resistance-versus-
temperature calibration curve for the PRT. For high-accuracy applications, this data can be
fitted to a standard function, such as the Callendar-Van Dusen equation, or a more complex
polynomial for cryogenic temperatures.

Protocol for Minimizing Self-Heating Effects

Self-heating occurs when the excitation current passing through the PRT generates heat,
leading to an erroneously high temperature reading.[11]

Procedure:

o Use Recommended Excitation Current: Always operate the PRT within the manufacturer's
recommended excitation current limits. For many Pt100 sensors, a current of 1 mA or less is
advised.[9]

o Ensure Good Thermal Contact: Proper thermal anchoring of the PRT to the object of interest
is crucial for dissipating the heat generated by the excitation current.

o Perform a Self-Heating Test:

o At a stable low temperature, measure the resistance of the PRT with the standard
excitation current (1).
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o Increase the excitation current (e.g., to 1.414 * |, which doubles the power) and measure
the resistance again.

o A significant change in resistance indicates a self-heating issue.

o Apply Correction (if necessary): The self-heating effect can be corrected for by measuring
the resistance at two different currents and extrapolating back to zero current.[11]

Visualizations
Experimental Workflow for PRT Measurement in a
Cryostat
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Caption: Workflow for PRT measurement in a cryostat.

Logic Diagram for a Four-Wire Resistance Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

